Cas no 1361806-32-7 (3-Chloro-5-(2,3-dichlorophenyl)picolinic acid)

• Product Name: 3-Chloro-5-(2,3-dichlorophenyl)picolinic acid
• CAS No: 1361806-32-7
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4926873
• Update Time: 2025-06-25

3-Chloro-5-(2,3-dichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,3-dichlorophenyl)picolinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-8-3-1-2-7(10(8)15)6-4-9(14)11(12(17)18)16-5-6/h1-5H,(H,17,18)
• InChI Key： DWOMSCBVGZDYCG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC(C(=O)O)=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-5-(2,3-dichlorophenyl)picolinic acid

3-Chloro-5-(2,3-dichlorophenyl)picolinic acid

3-Chloro-5-(2,3-dichlorophenyl)picolinic acid is a highly specialized organic compound with the CAS number 1361806-32-7. This compound belongs to the class of picolinic acids, which are derivatives of picoline, a six-membered aromatic heterocyclic compound containing a nitrogen atom. The presence of chlorine substituents at specific positions on the molecule confers unique chemical and biological properties, making it a subject of interest in various research fields.

The structure of 3-Chloro-5-(2,3-dichlorophenyl)picolinic acid consists of a picolinic acid backbone with a chlorine atom at the 3-position and a 2,3-dichlorophenyl group attached at the 5-position. This substitution pattern not only enhances the compound's stability but also influences its reactivity and bioavailability. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of anticancer agents and antimicrobial compounds.

One of the most significant advancements in the study of 1361806-32-7 involves its role as a ligand in metalloenzyme inhibition. Researchers have demonstrated that this compound can effectively bind to metalloenzymes, such as matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and inflammation. By inhibiting these enzymes, 3-Chloro-5-(2,3-dichlorophenyl)picolinic acid shows promise as a therapeutic agent for treating various diseases, including rheumatoid arthritis and certain types of cancers.

Moreover, 1361806-32-7 has been investigated for its antioxidant properties. Studies have shown that this compound can scavenge free radicals and reduce oxidative stress, which is a major contributor to aging and degenerative diseases. Its ability to modulate cellular redox states makes it a potential candidate for developing cosmeceuticals and nutraceuticals aimed at improving skin health and overall well-being.

The synthesis of 3-Chloro-5-(2,3-dichlorophenyl)picolinic acid involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. These methods ensure high purity and structural integrity, which are critical for its application in biomedical research. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm the compound's structure and purity.

In terms of pharmacokinetics, 1361806-32-7 exhibits favorable absorption and distribution properties in preclinical models. Its ability to cross cellular membranes efficiently suggests that it could be effectively delivered to target tissues without requiring complex drug delivery systems. However, further studies are needed to evaluate its metabolism and excretion profiles in humans.

Another intriguing aspect of 3-Chloro-5-(2,3-dichlorophenyl)picolinic acid is its role in chelation therapy. Metal chelators are essential for treating conditions like Wilson's disease and heavy metal poisoning. Preliminary experiments indicate that this compound can form stable complexes with metal ions such as copper and iron, potentially offering a new avenue for treating metal-related disorders.

Despite its numerous potential applications, the toxicity profile of 1361806-32-7 must be thoroughly investigated before it can be considered for clinical use. Acute and chronic toxicity studies in animal models are currently underway to assess its safety margins and identify any adverse effects associated with long-term exposure.

In conclusion, 3-Chloro-5-(2,3-dichlorophenyl)picolinic acid (CAS No: 1361806-32-7) is a versatile compound with diverse applications in medicinal chemistry and pharmacology. Its unique chemical structure endows it with properties that make it an attractive candidate for drug development. As research continues to uncover its full potential, this compound holds the promise of contributing significantly to advancements in healthcare and beyond.